Cas no 2756-56-1 (Isobornyl propanoate)

• Product Name: Isobornyl propanoate
• CAS No: 2756-56-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 43391
• PubChem ID: 6432292
• Update Time: 2025-04-18

Isobornyl propanoate Chemical and Physical Properties

Names and Identifiers

• Isobornyl propanoate
• [(4R)-1,7,7-Trimethyl-5-bicyclo[2.2.1]heptanyl] propionate
• (4,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) propanoate
• ISOBORNYL PROPIONATE
• 2-Bornyl propionate,exo
• 2-Camphanyl propionate,exo
• EINECS 220-410-5
• FEMA No. 2163
• Isoborneol,propionate

• Inchi： 1S/C13H22O2/c1-5-11(14)15-10-8-9-6-7-13(10,4)12(9,2)3/h9-10H,5-8H2,1-4H3/t9?,10-,13?/m0/s1
• InChI Key： FAFMZORPAAGQFV-QUNCOHTASA-N
• SMILES： O(C(CC)=O)[C@H]1CC2CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 210.16200
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.971 g/mL at 25 °C(lit.)
• Boiling Point: 102 °C16 mm Hg(lit.)
• Flash Point: 211 °F
• Refractive Index: 1.460-1.466
• PSA: 26.30000
• LogP: 3.15440
• FEMA: 2163

Isobornyl propanoate Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids